2-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]-5-methoxybenzamide
• InChI: InChI=1S/C15H16BrNO3/c1-9-6-11(10(2)20-9)8-17-15(18)13-7-12(19-3)4-5-14(13)16/h4-7H,8H2,1-3H3,(H,17,18)
• InChI Key: QMXVUZIWNNHMDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C2=C(C=CC(=C2)OC)Br
• Molecular Formula: C15H16BrNO3
• Molecular Weight: 338.20 g/mol
• CAS No.: 1351620-86-4

Description

2-bromo-N-[(2,5-dimethylfuran-3-yl)methyl]-5-methoxybenzamide is a useful research compound. Its molecular formula is C15H16BrNO3 and its molecular weight is 338.201. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Compounds with bromo, methoxy, and benzamide functionalities have been studied for their photosensitizing properties in photodynamic therapy, a treatment method for various types of cancer. For instance, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base have been synthesized and characterized for their potential in photodynamic therapy due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Antidopaminergic Properties for Neuroleptic Agents

Some benzamide derivatives have been synthesized and evaluated for their antidopaminergic properties, which could contribute to their potential as neuroleptic (antipsychotic) agents. These properties are valuable for the development of medications aimed at treating psychiatric disorders such as schizophrenia (de Paulis et al., 1985).

Analytical Toxicology and Forensic Science

Derivatives of N-benzyl phenethylamines, including structures similar to the compound , have been analyzed for their metabolism and detection in biological samples. This research is crucial for forensic toxicology and the understanding of the toxicokinetics of novel psychoactive substances (Poklis et al., 2014).

Synthetic Methodologies

Research in synthetic chemistry often explores the development of new methodologies for synthesizing compounds with complex structures. For instance, an efficient synthesis of 2-bromo-6-methoxynaphthalene, an important intermediate in the preparation of non-steroidal anti-inflammatory agents, showcases the relevance of bromo and methoxy functionalities in synthetic organic chemistry (Xu & He, 2010).

Molecular Docking and Drug Design

Structural and theoretical analysis, including molecular docking of benzamide isomers, can inform the design of new drugs by elucidating how these compounds interact with biological targets. This approach is fundamental in drug discovery, aiding in the identification of compounds with desirable pharmacological profiles (Moreno-Fuquen et al., 2022).